Cas no 2034582-61-9 (1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide)

• Product Name: 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide
• CAS No: 2034582-61-9
• MF: C₂₂H₂₀N₆O₃
• MW: 416.43260383606
• CID: 6557025
• PubChem ID: 121018314
• Update Time: 2025-05-26

1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide
• 2034582-61-9
• F6495-5832
• 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-(2-oxochromen-3-yl)azetidine-3-carboxamide
• 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide
• AKOS026691716
• 1-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide

• Inchi： 1S/C22H20N6O3/c1-13-7-14(2)28(26-13)20-9-19(23-12-24-20)27-10-16(11-27)21(29)25-17-8-15-5-3-4-6-18(15)31-22(17)30/h3-9,12,16H,10-11H2,1-2H3,(H,25,29)
• InChI Key： CDWFWJFJWQWPIT-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(N=CN=2)N2C(C)=CC(C)=N2)C1)NC1C(=O)OC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 416.15968852g/mol
• Monoisotopic Mass: 416.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Additional information on 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide

Comprehensive Analysis of 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide (CAS No. 2034582-61-9)

The compound 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide (CAS No. 2034582-61-9) is a highly specialized molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, combining a pyrimidine core with a coumarin derivative, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in regulating cellular processes and are often targeted in cancer therapy.

One of the most intriguing aspects of this compound is its azetidine-3-carboxamide moiety, which is known for its conformational rigidity and ability to enhance binding affinity to biological targets. This feature is increasingly being explored in the design of next-generation pharmaceuticals, especially in the context of precision medicine and personalized therapy. The 3,5-dimethyl-1H-pyrazol-1-yl group further adds to its versatility, as pyrazole derivatives are widely recognized for their pharmacological activities, including anti-inflammatory and antimicrobial properties.

In recent years, the scientific community has shown a growing interest in small-molecule inhibitors like 2034582-61-9, particularly due to their potential in addressing unmet medical needs. For instance, the compound's pyrimidin-4-yl scaffold is structurally similar to several FDA-approved drugs, which has led to speculation about its applicability in treating conditions such as autoimmune diseases and metabolic disorders. This aligns with current trends in drug development, where there is a strong focus on repurposing existing molecular frameworks to accelerate the discovery process.

Another area of interest is the compound's potential role in targeted drug delivery systems. The 2-oxo-2H-chromen-3-yl (coumarin) component is known for its fluorescent properties, which could be leveraged in imaging and diagnostics. This dual functionality—therapeutic and diagnostic—positions 2034582-61-9 as a potential theranostic agent, a hot topic in contemporary biomedical research. Such agents are particularly valuable in oncology, where they can simultaneously treat and monitor disease progression.

From a synthetic chemistry perspective, the preparation of 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide involves multi-step organic transformations, including cross-coupling reactions and amide bond formation. These methods are well-documented in the literature, but optimizing the yield and purity of this compound remains an active area of research. Advances in green chemistry and flow synthesis are expected to play a pivotal role in scaling up its production while minimizing environmental impact.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest it exhibits high selectivity for certain enzyme targets. This selectivity is crucial for reducing off-target effects, a major concern in drug development. As the demand for safer and more effective therapeutics grows, compounds like 2034582-61-9 are likely to remain at the forefront of research efforts. Additionally, its structural features make it a valuable tool for chemical biology studies, where it can be used to probe enzyme mechanisms and signaling pathways.

In conclusion, 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(2-oxo-2H-chromen-3-yl)azetidine-3-carboxamide represents a fascinating intersection of chemistry, biology, and medicine. Its multifaceted applications—from drug discovery to diagnostics—highlight its potential to address some of the most pressing challenges in healthcare today. As research continues to unfold, this compound may well emerge as a cornerstone in the development of innovative therapies and diagnostic tools.